N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(2-methylphenyl)-6-piperidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C17H20N4O/c1-13-7-3-4-8-14(13)18-17(22)15-9-10-16(20-19-15)21-11-5-2-6-12-21/h3-4,7-10H,2,5-6,11-12H2,1H3,(H,18,22)
• InChI Key: UDAMGUBTADTWGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=NN=C(C=C2)N3CCCCC3
• Molecular Formula: C17H20N4O
• DSSTOX Substance ID: DTXSID901176877
• Molecular Weight: 296.37 g/mol
• CAS RN: 1396785-04-8

Description

N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide, also known as NMPPPC, is a heterocyclic compound that has been studied for its potential biological applications. It is an important synthetic intermediate for the preparation of various biologically active compounds and has been used in various areas of research, such as medicinal chemistry, biochemistry, and drug discovery. NMPPPC has a wide range of applications, including as an anti-inflammatory, anti-tumor, and anti-viral agent.

Scientific Research Applications

N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide has been studied for its potential applications in medicinal chemistry and drug discovery. It has been used as a starting material for the synthesis of a variety of biologically active compounds, such as anti-inflammatory, anti-tumor, and anti-viral agents. It has also been used as a model compound in the study of drug-target interactions and the design of novel drugs.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide is not yet fully understood. However, it is believed that its anti-inflammatory, anti-tumor, and anti-viral effects are due to its ability to interact with various cellular targets. It is thought to interact with enzymes, receptors, and other proteins involved in signal transduction pathways, modulating the activity of these pathways and resulting in the desired biological effects.
Biochemical and Physiological Effects
This compound has been studied for its potential anti-inflammatory, anti-tumor, and anti-viral effects. In vitro studies have shown that this compound can inhibit the activity of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-1β (IL-1β). It has also been shown to inhibit the growth of human cancer cells, such as breast, colon, and prostate cancer cells. In addition, this compound has been shown to inhibit the replication of the human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. In addition, it is a stable compound, with a long shelf life. However, there are some limitations to its use in laboratory experiments. For example, its solubility in water is limited, and its stability can be affected by light and heat.

Future Directions

Future research on N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. In addition, further studies should be conducted to determine the optimal conditions for its synthesis and to identify new methods for its synthesis. Future studies should also focus on exploring its potential applications in other areas, such as drug delivery and the development of new drugs. Finally, further research should be conducted to determine the safety and efficacy of this compound in vivo.

Synthesis Methods

N-(2-methylphenyl)-6-(piperidin-1-yl)pyridazine-3-carboxamide can be synthesized by a variety of methods, including the use of a Grignard reagent, a Wittig reaction, and a Suzuki reaction. In the Grignard reaction, a Grignard reagent is used to form an intermediate, which is then reacted with a pyridazine compound to form this compound. In the Wittig reaction, a Wittig reagent is reacted with a pyridine compound to form this compound. In the Suzuki reaction, a palladium catalyst is used to react a pyridine compound with a boronic acid to form this compound.